Cas no 708-26-9 (1,3-Cyclopentadiene-1-carboxylic acid, 2,3,4-trimethyl-, ethyl ester)

• Product name: 1,3-Cyclopentadiene-1-carboxylic acid, 2,3,4-trimethyl-, ethyl ester
• CAS No: 708-26-9
• MF: C₁₁H₁₆O₂
• MW: 180.24354
• CID: 546496
• PubChem ID: 58099782

1,3-Cyclopentadiene-1-carboxylic acid, 2,3,4-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene-1-carboxylic acid, 2,3,4-trimethyl-, ethyl ester
• ethyl 2,3,4-trimethylcyclopenta-1,3-diene-1-carboxylate
• 708-26-9
• DTXSID60728814

• Inchi： InChI=1S/C11H16O2/c1-5-13-11(12)10-6-7(2)8(3)9(10)4/h5-6H2,1-4H3
• InChI Key： AERHSJZFPZCNRW-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(=C(C1)C)C)C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3